Cas no 2227709-77-3 (rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine
• CAS No: 2227709-77-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6511244
• PubChem ID: 39238727
• Update Time: 2025-07-20

rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine
• 2227709-77-3
• EN300-1813273

• Inchi： 1S/C11H15NO2/c1-13-7-3-4-8(9-6-10(9)12)11(5-7)14-2/h3-5,9-10H,6,12H2,1-2H3/t9-,10+/m0/s1
• InChI Key： CALGMPPSDMTLDR-VHSXEESVSA-N
• SMILES： O(C)C1C=C(C=CC=1[C@@H]1C[C@H]1N)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 44.5Ų

Additional information on rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine

Professional Introduction to Rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine (CAS No. 2227709-77-3)

Rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique chemical structure and its CAS number CAS NO. 2227709-77-3, represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. The molecule features a cyclopropane ring substituted with an amine group and a dimethoxyphenyl moiety, which together contribute to its distinct chemical properties and potential biological activities.

The cyclopropane ring is a key structural feature in this compound, known for its high reactivity and ability to induce conformational constraints that can influence the compound's interactions with biological targets. The presence of the amine group further enhances its potential as a pharmacophore, allowing for various functionalization strategies that can be explored in drug design. The dimethoxyphenyl group adds another layer of complexity, contributing to the compound's solubility profile and potentially influencing its metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the behavior of such complex molecules. By utilizing sophisticated algorithms and high-performance computing resources, scientists can predict the binding modes of Rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine with various biological targets, including enzymes and receptors. These predictions are crucial for rational drug design and can significantly accelerate the development of novel therapeutic agents.

In the realm of medicinal chemistry, the synthesis of enantiomerically pure compounds is often challenging due to the inherent stereochemical complexity of many molecular frameworks. Rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine exemplifies this challenge, as its stereochemistry must be carefully controlled to ensure optimal biological activity. Recent reports in synthetic organic chemistry have highlighted innovative methodologies for the asymmetric synthesis of cyclopropane derivatives, which could potentially be applied to the preparation of this compound.

The pharmaceutical industry has shown increasing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in numerous biological pathways. The unique structural features of Rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine make it an attractive candidate for such applications. By modulating PPIs, this compound could potentially interfere with disease pathways associated with inflammation, cancer, and neurodegenerative disorders. Preliminary studies have suggested that derivatives of this molecule may exhibit promising inhibitory activity against specific PPIs.

Another area of interest is the exploration of Rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine as a lead compound for drug discovery programs targeting neurological disorders. The cyclopropane ring and amine group have been identified as key pharmacophoric elements in several neuroactive compounds. Further investigation into the pharmacological properties of this molecule could uncover novel therapeutic opportunities for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis and characterization of Rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine also highlight the importance of advanced analytical techniques in modern chemical research. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for elucidating the structure and conformational preferences of complex organic molecules. These techniques provide critical data that can guide further optimization efforts and ensure the purity and stability of synthesized compounds.

As our understanding of complex biological systems continues to evolve, so does our ability to design molecules that interact with them in precise ways. Rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine serves as an excellent example of how structural innovation can drive therapeutic progress. By leveraging cutting-edge synthetic methodologies and computational tools, researchers are paving the way for new generations of drugs that are more effective and better tolerated by patients.

In conclusion, Rac-(1R,2S)-2-(2,4-dimethoxyphenyl)cyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and potential biological activities make it a valuable tool for drug discovery programs targeting various diseases. As research in this field continues to progress, we can expect to see further applications of this compound and its derivatives in developing novel therapeutic agents.